Cas no 4406-76-2 (1,3,2-Dioxaborepane,2-phenyl-)

1,3,2-Dioxaborepane,2-phenyl- structure
1,3,2-Dioxaborepane,2-phenyl- structure
Product Name:1,3,2-Dioxaborepane,2-phenyl-
CAS No:4406-76-2
MF:C10H13BO2
MW:176.020023107529
CID:332382
PubChem ID:241142
Update Time:2025-04-19

1,3,2-Dioxaborepane,2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborepane,2-phenyl-
    • 2-phenyl-1,3,2-dioxaborepane
    • 2-Phenyl-[1,3,2]dioxaborepan
    • 2-phenyl-[1,3,2]dioxaborepane
    • AC1L66PK
    • AC1Q6ZAL
    • AG-F-55168
    • AR-1E4804
    • Butan-1.4-diol-phenylboranat
    • CTK4I7968
    • NSC48275
    • Phenylborsaeure-butylen-(1.4)-ester>
    • NSC-48275
    • DTXSID20286925
    • 4406-76-2
    • Inchi: 1S/C10H13BO2/c1-2-6-10(7-3-1)11-12-8-4-5-9-13-11/h1-3,6-7H,4-5,8-9H2
    • InChI Key: VRVRPDBGTWBSMA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2)OCCCC1

Computed Properties

  • Exact Mass: 175.10449
  • Monoisotopic Mass: 176.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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